Cas no 2229260-03-9 (3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine)
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine
- EN300-1976604
- 2229260-03-9
-
- Inchi: 1S/C11H15ClFNO2/c1-15-10-6-7(12)5-8(11(10)16-2)9(13)3-4-14/h5-6,9H,3-4,14H2,1-2H3
- InChI Key: LEFUEBUFTQPQIY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1)C(CCN)F)OC)OC
Computed Properties
- Exact Mass: 247.0775346g/mol
- Monoisotopic Mass: 247.0775346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.5Ų
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1976604-1g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 1g |
$1543.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-5g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 5g |
$4475.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-10g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 10g |
$6635.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-0.05g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 0.05g |
$1296.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-0.1g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 0.1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-0.25g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 0.25g |
$1420.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-0.5g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 0.5g |
$1482.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-1.0g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1976604-2.5g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 2.5g |
$3025.0 | 2023-09-16 | ||
| Enamine | EN300-1976604-5.0g |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine |
2229260-03-9 | 5g |
$4475.0 | 2023-05-31 |
3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine Related Literature
-
1. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine
Professional Introduction to Compound with CAS No. 2229260-03-9 and Product Name: 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine
The compound with the CAS number 2229260-03-9 and the product name 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a 5-chloro-2,3-dimethoxyphenyl moiety and a 3-fluoropropan-1-amine side chain, which contribute to its distinctive chemical properties and biological activities.
Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. The presence of a fluorine atom in the 3-fluoropropan-1-amine group enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration. This feature is particularly relevant in the context of designing small-molecule inhibitors targeting various biological pathways. The 5-chloro-2,3-dimethoxyphenyl aromatic ring further contributes to the compound's complexity and functionality, providing multiple sites for interaction with biological targets.
In the realm of medicinal chemistry, the synthesis and optimization of arylalkylamine derivatives have been extensively studied due to their broad spectrum of biological activities. The compound in question exhibits promising pharmacological properties, which have been investigated in both preclinical and clinical settings. Research indicates that derivatives of this class may possess significant potential as scaffolds for developing drugs with enhanced efficacy and reduced side effects. The structural motif of 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine aligns well with current trends in drug discovery, particularly in the identification of novel molecules that can modulate key enzymatic and receptor systems.
One of the most compelling aspects of this compound is its ability to interact with specific biological targets while maintaining high selectivity. This is largely attributed to the precise arrangement of atoms and functional groups within its molecular framework. The 5-chloro-2,3-dimethoxyphenyl moiety serves as a critical pharmacophore, enabling interactions with proteins and enzymes involved in various disease pathways. Meanwhile, the fluorine atom in the 3-fluoropropan-1-amine group enhances binding affinity through dipole interactions and steric effects, contributing to improved pharmacokinetic profiles.
Current research efforts are focused on leveraging computational methods to predict and optimize the biological activity of this compound. Advanced computational techniques, such as molecular docking simulations and quantum mechanical calculations, have been employed to elucidate the binding mechanisms and identify potential modifications that could enhance therapeutic efficacy. These studies not only provide insights into the molecular interactions but also guide experimental design for further optimization.
The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, lipophilicity, and bioavailability. In the case of 3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine, these attributes make it a promising candidate for drug development across multiple therapeutic areas. Researchers are particularly keen on exploring its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity.
Moreover, the compound's structural features make it amenable to derivatization strategies that can expand its therapeutic applications. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of analogs with tailored properties. Such diversification is essential for identifying molecules that not only exhibit high potency but also demonstrate robust safety profiles in preclinical and clinical trials.
The integration of synthetic chemistry with computational biology has revolutionized drug discovery processes over recent decades. The systematic study of compounds like 2229260-03-9 exemplifies this interdisciplinary approach, where structural modifications are guided by predictive models based on large datasets derived from experimental observations. This synergy between experimentalists and computational scientists accelerates the identification of lead compounds that can progress through late-stage development.
In conclusion,3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine represents a significant contribution to modern pharmaceutical research due to its unique structural features and promising biological activities. Its molecular design incorporates key elements that enhance binding affinity and metabolic stability while allowing for further optimization through derivatization strategies. As research continues to uncover new applications for fluorinated compounds,this molecule stands as an important example of how structural innovation can drive advancements in drug development across various therapeutic areas.
2229260-03-9 (3-(5-chloro-2,3-dimethoxyphenyl)-3-fluoropropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)